7-[Carbamoyl(4-hydroxynonyl)amino]-2-methylheptanoic acid

• CAS No.: 56380-35-9
• Molecular Formula: C18H36N2O4
• Molecular Weight: 344.5 g/mol
• IUPAC Name: 7-[carbamoyl(4-hydroxynonyl)amino]-2-methylheptanoic acid
• InChI: InChI=1S/C18H36N2O4/c1-3-4-6-11-16(21)12-9-14-20(18(19)24)13-8-5-7-10-15(2)17(22)23/h15-16,21H,3-14H2,1-2H3,(H2,19,24)(H,22,23)
• InChI Key: DLEUBFLPTKDYPJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(CCCN(CCCCCC(C)C(=O)O)C(=O)N)O

Description

7-[Carbamoyl(4-hydroxynonyl)amino]-2-methylheptanoic acid is a useful research compound. Its molecular formula is C18H36N2O4 and its molecular weight is 344.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of sodium hydroxide (0.4 g., excess) in water (50 ml.) and ethanol (50 ml.) is added 7-[N-(4-hydroxynonyl)-cyanamido]-2-methylheptanoic acid (1.5 g., 0.005 mole). The clear solution that is obtained is treated with 30% hydrogen peroxide (1.25 ml., excess). After two hours the reaction is poured into water (125 ml.), acidified with 5% hydrochloric acid and extracted with ethyl acetate (3 × 75 ml.). The organic phase is washed with brine, then dried over sodium sulfate. Evaporation of the solvent yields 7-[1-(4-hydroxynonyl)ureido]-2-methyl-heptanoic acid as a viscous oil.